Cas no 1228994-86-2 ((5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine)

• Product Name: (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine
• CAS No: 1228994-86-2
• MF: C₆H₉N₃S
• MW: 155.220759153366
• MDL: MFCD19347159
• CID: 4579345
• PubChem ID: 64982598
• Update Time: 2025-05-23

(5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine
• 1,3,4-Thiadiazole-2-methanamine, 5-cyclopropyl-
• (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine

• MDL： MFCD19347159
• Inchi： 1S/C6H9N3S/c7-3-5-8-9-6(10-5)4-1-2-4/h4H,1-3,7H2
• InChI Key： WLAIOTMIXQNEST-UHFFFAOYSA-N
• SMILES： S1C(C2CC2)=NN=C1CN

(5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine

Recent Advances in the Study of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine (CAS: 1228994-86-2)

The compound (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine (CAS: 1228994-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine, which make it a promising scaffold for the design of novel bioactive molecules. The cyclopropyl and thiadiazole moieties contribute to its stability and ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. Researchers have explored its potential as a building block for the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine using a multi-step reaction sequence. The compound was further derivatized to explore its structure-activity relationships (SAR) against a panel of cancer cell lines. The results indicated moderate to high inhibitory activity, particularly against breast and lung cancer cells, suggesting its potential as a lead compound for oncology drug development.

Another significant development involves the investigation of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine as a modulator of the NLRP3 inflammasome, a key player in inflammatory diseases. A preclinical study published in Nature Communications in early 2024 reported that derivatives of this compound exhibited potent anti-inflammatory effects in murine models of colitis and arthritis, with minimal toxicity. These findings open new avenues for the treatment of chronic inflammatory conditions.

Furthermore, computational studies have provided insights into the binding modes of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine derivatives with their biological targets. Molecular docking and dynamics simulations revealed favorable interactions with the ATP-binding sites of certain kinases, corroborating the experimental data. These in silico approaches are expected to accelerate the optimization of this scaffold for enhanced potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further medicinal chemistry efforts. Ongoing research is focused on improving the pharmacokinetic properties of these compounds while maintaining their biological efficacy.

In conclusion, (5-cyclopropyl-1,3,4-thiadiazol-2-yl)methanamine (CAS: 1228994-86-2) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. The recent advancements in its synthesis, biological evaluation, and computational modeling underscore its potential to yield novel therapeutics for cancer, inflammation, and other diseases. Future studies should prioritize the optimization of this scaffold and its progression into clinical trials to fully realize its therapeutic promise.